Acetic acid;2-methoxy-6-methylphenol

• CAS No.: 60632-42-0
• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: acetic acid;2-methoxy-6-methylphenol
• InChI: InChI=1S/C8H10O2.C2H4O2/c1-6-4-3-5-7(10-2)8(6)9;1-2(3)4/h3-5,9H,1-2H3;1H3,(H,3,4)
• InChI Key: GUPFTHWHNBUIND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC)O.CC(=O)O

Description

Acetic acid;2-methoxy-6-methylphenol is an organic compound that combines the properties of acetic acid and a substituted phenol. This compound is known for its unique chemical structure, which includes a methoxy group and a methyl group attached to the phenol ring. It is used in various scientific and industrial applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;2-methoxy-6-methylphenol can be achieved through several methods. One common approach involves the esterification of 2-methoxy-6-methylphenol with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction typically occurs under reflux conditions, and the product is purified through distillation or recrystallization .

Industrial Production Methods

Industrial production of this compound often involves the catalytic oxidation of 2-methoxy-6-methylphenol using air or oxygen in the presence of a platinum catalyst. This method is efficient and yields high-purity products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Acetic acid;2-methoxy-6-methylphenol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones, which are important intermediates in various chemical processes.

Reduction: Reduction reactions can convert the compound into hydroquinones, which have significant biological and industrial applications.

Substitution: The methoxy and methyl groups on the phenol ring can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include sodium dichromate, chromium trioxide, and potassium nitrosodisulfonate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like sulfuric acid, hydrochloric acid, and nitric acid are commonly employed for substitution reactions.

Major Products

The major products formed from these reactions include quinones, hydroquinones, and various substituted phenols, each with distinct chemical and physical properties .

Scientific Research Applications

Acetic acid;2-methoxy-6-methylphenol has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including anti-tumor and anti-inflammatory effects.

Medicine: It is investigated for its role in drug development and as a potential therapeutic agent.

Industry: The compound is used in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of acetic acid;2-methoxy-6-methylphenol involves its interaction with various molecular targets and pathways. The compound can undergo oxidation and reduction reactions, leading to the formation of reactive intermediates that interact with cellular components. These interactions can result in the modulation of biological pathways, including those involved in inflammation and cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Methoxyacetic acid: A derivative of acetic acid with a methoxy group, known for its reprotoxic potential.

Phenol: A simpler compound with a hydroxyl group attached to a benzene ring, widely used in chemical synthesis.

Hydroquinone: A reduced form of quinone, used in various industrial and biological applications.

Uniqueness

Acetic acid;2-methoxy-6-methylphenol is unique due to its combination of functional groups, which impart specific chemical properties. The presence of both methoxy and methyl groups on the phenol ring enhances its reactivity and makes it suitable for a wide range of applications in chemistry, biology, medicine, and industry .